Cas no 6636-94-8 (1-Phenylaminocyclopentanecarboxylic Acid)

• Product Name: 1-Phenylaminocyclopentanecarboxylic Acid
• CAS No: 6636-94-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD05864563
• CID: 515478
• PubChem ID: 243097
• Update Time: 2025-06-08

1-Phenylaminocyclopentanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylamino)cyclopentanecarboxylic acid
• 1-anilinocyclopentane-1-carboxylic acid
• 1-Phenylaminocyclopentanecarboxylic acid
• 1-PHENYLAMINO-CYCLOPENTANECARBOXYLIC ACID,
• Cyclopentanecarboxylicacid, 1-(phenylamino)-
• 1-Phenylamino-cyclopentanecarboxylic acid
• FT-0729474
• AKOS010056414
• 1-(Phenylamino)cyclopentanecarboxylicacid
• NSC 52322
• MLS002667524
• AB22826
• CHEMBL2141740
• HMS3080C14
• NSC-52322
• DTXSID80287736
• 6636-94-8
• CS-0342626
• 1-(PHENYLAMINO)CYCLOPENTANE-1-CARBOXYLIC ACID
• SMR001557290
• 1-ANILINOCYCLOPENTANECARBOXYLIC ACID
• 1-phenylamino-cyclopentanecarboxylic acid, AldrichCPR
• NSC52322
• 1-[2-Amino-1-(4-methoxy-phenyl)-ethyl]-pyrrolidine-3-carboxylicacid
• 1-phenylazanylcyclopentane-1-carboxylic acid
• 1-anilino-1-cyclopentanecarboxylic acid
• MFCD05864563
• AS-31031
• A835438
• DB-028608
• 1-Phenylaminocyclopentanecarboxylic Acid

• MDL： MFCD05864563
• Inchi： 1S/C12H15NO2/c14-11(15)12(8-4-5-9-12)13-10-6-2-1-3-7-10/h1-3,6-7,13H,4-5,8-9H2,(H,14,15)
• InChI Key： IPZZQQGHTNKHNM-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.248
• Boiling Point: 390.9°C at 760 mmHg
• Flash Point: 190.2°C
• Refractive Index: 1.627
• PSA: 49.33000
• LogP: 2.56890

1-Phenylaminocyclopentanecarboxylic Acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 1-Phenylaminocyclopentanecarboxylic Acid

Recent Advances in the Study of 1-Phenylaminocyclopentanecarboxylic Acid (CAS: 6636-94-8)

1-Phenylaminocyclopentanecarboxylic Acid (CAS: 6636-94-8) is a cyclopentane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a building block for novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a cyclopentane ring substituted with a phenylamino group and a carboxylic acid moiety, makes it a versatile scaffold for drug design. Recent research has focused on its ability to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Phenylaminocyclopentanecarboxylic Acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway.

In addition to its anti-inflammatory potential, 1-Phenylaminocyclopentanecarboxylic Acid has been investigated for its role in central nervous system (CNS) disorders. A recent preclinical study revealed that certain analogs of this compound exhibit affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric conditions such as depression and schizophrenia. The study, conducted by researchers at the University of Cambridge, utilized molecular docking simulations and in vitro assays to elucidate the compound's binding modes and pharmacological profiles.

Another area of interest is the compound's utility in the synthesis of peptidomimetics. Due to its rigid cyclopentane core, 1-Phenylaminocyclopentanecarboxylic Acid can mimic the conformational constraints of peptide bonds, making it a valuable tool in the design of protease-resistant peptide analogs. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this scaffold into a series of angiotensin-converting enzyme (ACE) inhibitors, which displayed enhanced metabolic stability compared to their peptide counterparts.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-Phenylaminocyclopentanecarboxylic Acid derivatives. Recent pharmacokinetic studies have highlighted issues such as low oral bioavailability and rapid clearance, which may limit their clinical utility. However, advances in prodrug strategies and formulation technologies, as discussed in a 2023 review article in Advanced Drug Delivery Reviews, offer potential solutions to these challenges.

In conclusion, 1-Phenylaminocyclopentanecarboxylic Acid (CAS: 6636-94-8) represents a promising scaffold for the development of novel therapeutics, with applications spanning anti-inflammatory agents, CNS modulators, and peptidomimetics. Ongoing research aims to address its pharmacokinetic limitations while expanding its therapeutic potential. Future studies may explore its use in combination therapies or as a targeting moiety for drug delivery systems, further solidifying its role in modern drug discovery.